2-Deoxy-L-ribose

• IUPAC Name: 3,4,5-trihydroxypentanal
• InChI: InChI=1S/C5H10O4/c6-2-1-4(8)5(9)3-7/h2,4-5,7-9H,1,3H2
• InChI Key: ASJSAQIRZKANQN-UHFFFAOYSA-N
• Canonical SMILES: C(C=O)C(C(CO)O)O
• Molecular Formula: C5H10O4
• DSSTOX Substance ID: DTXSID30862138
• Molecular Weight: 134.13 g/mol
• Physical Description: Solid; [Merck Index] White powder; [Sigma-Aldrich MSDS]
• CAS RN: 408526-38-5, 533-67-5

Description

2-Deoxy-L-ribose is an important sugar molecule that is widely used in scientific research. It is a naturally occurring sugar that is found in the human body and is used in a variety of biochemical processes. This compound is also known as 2-deoxy-D-ribose and is commonly abbreviated as 2-DDR. It is a five-carbon sugar molecule that is synthesized from D-ribose, an important energy source for cells. 2-DDR is used in various scientific research applications, such as in the synthesis of nucleic acids, in the production of pharmaceuticals, and in the study of biochemical and physiological effects.

Scientific Research Applications

Synthesis and Structural Analysis

Progress in Synthetic Methods of 2-Deoxy-L-ribose this compound is crucial in the synthesis of L-nucleosides. Various synthetic methods, using starting materials like L-arabinose, D-xylose, D-galactose, L-ascorbic acid, and D-glucono-1,4-lactone, have been extensively reviewed, emphasizing recent advances in this field (You, 2007).

A Simple and Efficient Synthesis of this compound from 2-Deoxy-d-ribose An effective method has been developed to synthesize this compound from its enantiomer, 2-deoxy-D-ribose, yielding over 30% overall yield without the need for chromatography. The process also produced an unexpected product, 2-deoxy-xylose, under slightly altered conditions, indicating the complexity and potential of the synthesis process (Ji et al., 2006).

Microbial Production of d-Ribose The unique biochemical significance of d-Ribose and its derivative, 2-deoxy-d-ribose, as components of RNA and DNA, respectively, is highlighted. The reason why these pentoses are components of such crucial biopolymers, while other ubiquitous pentoses like l-arabinose and d-xylose are typically found in plant cell walls, remains an intriguing question (Sasajima & Yoneda, 1989).

Therapeutic and Biological Applications

Developing Wound Dressings Using 2-deoxy-D-Ribose to Induce Angiogenesis 2-deoxy-D-Ribose (2dDR) has been investigated for its potential in developing wound dressings, particularly due to its pro-angiogenic properties. The research underscores the effectiveness of 2dDR in stimulating a range of pro-angiogenic activities, promoting new blood vessel formation, and enhancing wound healing. Notably, 2dDR's biological actions were found to be nearly as effective as VEGF, presenting it as an attractive alternative for wound dressing development due to its stability, cost-effectiveness, and ease of integration into existing wound dressing materials (Dikici et al., 2021).

Biosynthesis of 2-deoxysugars using whole-cell catalyst expressing 2-deoxy-d-ribose 5-phosphate aldolase The study demonstrates the potential for large-scale production of 2-deoxy-d-ribose using a whole-cell catalyst system expressing 2-deoxy-d-ribose 5-phosphate aldolase (DERA) from Klebsiella pneumoniae. This approach presents a promising avenue for enhancing the biosynthesis of 2-deoxysugars, which hold significant value in drug manufacturing (Li et al., 2015).

Mechanism of Action

Target of Action

2-Deoxy-L-ribose primarily targets enzymes, acting as an inhibitor . It is a valuable building block for synthesis . It has been shown to increase the secretion and activity of matrix metalloprotease-9 (MMP-9) of human epidermoid carcinoma cells .

Mode of Action

The compound interacts with its targets by inhibiting the action of enzymes . This inhibition can lead to changes in the activity of these enzymes, which can have downstream effects on various biochemical pathways .

Biochemical Pathways

This compound is involved in several biochemical pathways. It is generated from ribose 5-phosphate by enzymes called ribonucleotide reductases . These enzymes catalyze the deoxygenation process . It is also involved in the oxidation of deoxyribose to ketodeoxyribonate .

Pharmacokinetics

It is known that the compound has a molecular weight of 13413 , which could influence its absorption, distribution, metabolism, and excretion (ADME) properties

Result of Action

The action of this compound can lead to various molecular and cellular effects. For instance, it has been shown to increase the secretion and activity of MMP-9 in human epidermoid carcinoma cells . This can lead to an upregulation of the invasive behavior of these cells .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For example, the compound’s storage temperature is 2-8°C , suggesting that it may be sensitive to temperature changes.

Safety and Hazards

When handling 2-Deoxy-L-ribose, it is advised to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes. Use of personal protective equipment and ensuring adequate ventilation is recommended.

Biochemical Analysis

Biochemical Properties

2-Deoxy-L-ribose plays a crucial role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it is generated from ribose 5-phosphate by enzymes called ribonucleotide reductases . These enzymes catalyze the deoxygenation process, which is essential for the formation of DNA .

Cellular Effects

This compound has significant effects on various types of cells and cellular processes. It has been reported to cause oxidative stress and disturb the glutathione metabolism of various cell types . Exposure of astrocyte-rich primary cultures to millimolar concentrations of this compound lowered the cellular glutathione content in a time and concentration-dependent manner .

Molecular Mechanism

The molecular mechanism of this compound involves its interaction with biomolecules at the molecular level. For instance, it binds with enzymes like ribonucleotide reductases to facilitate the deoxygenation process, which is crucial for the formation of DNA .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. For example, in a study involving cultured astrocytes, it was observed that exposure to this compound for 4 hours led to a significant decrease in cellular glutathione content .

Metabolic Pathways

This compound is involved in several metabolic pathways. It is generated from ribose 5-phosphate by enzymes called ribonucleotide reductases, indicating its involvement in the pentose phosphate pathway .

Subcellular Localization

The subcellular localization of this compound is primarily in the nucleus, given its role as a key component in the backbone of DNA

Q & A

Q1: What is the molecular formula and weight of 2-deoxy-L-ribose?

A1: this compound has a molecular formula of C5H10O4 and a molecular weight of 134.13 g/mol.

Q2: How does the structure of this compound differ from that of 2-deoxy-D-ribose?

A2: this compound and 2-deoxy-D-ribose are enantiomers, meaning they are non-superimposable mirror images of each other. They share the same chemical formula and connectivity, but their three-dimensional structures differ in the arrangement of atoms around the chiral centers.

Q3: What are some common starting materials for the synthesis of this compound?

A3: this compound can be synthesized from various starting materials, including L-arabinose [, , , , , ], D-xylose [, ], D-galactose [, ], L-ascorbic acid [, , ], and D-glucono-1,4-lactone [, ].

Q4: What are some challenges in synthesizing this compound?

A4: Achieving high yield and enantiomeric purity are key challenges in the synthesis of this compound. Some synthetic routes involve multiple steps and may require complex purification procedures [, , ].

Q5: Have there been any recent advances in improving the synthesis of this compound?

A5: Yes, researchers have developed improved methods for synthesizing this compound. One notable example is a hypophosphite-mediated deoxygenation approach starting from L-arabinose, offering a practical route for large-scale synthesis []. Another approach uses a novel radical cyclization followed by fragmentation, starting with D-fructose, leading to a shorter synthetic route [].

Q6: How does this compound interact with thymidine phosphorylase (TP)?

A6: this compound acts as an inhibitor of TP, competing with its natural substrate, 2-deoxy-D-ribose [, , , , ]. This inhibition is thought to be a key mechanism by which this compound exerts its effects on angiogenesis and tumor growth.

Q7: What are the potential therapeutic applications of this compound?

A7: Research suggests that this compound shows promise as a potential therapeutic agent due to its ability to:

• Inhibit angiogenesis: By suppressing TP activity, this compound can inhibit the formation of new blood vessels, which is crucial for tumor growth and metastasis [, , , ].
• Suppress tumor growth: Studies have shown that this compound can suppress the growth of tumors overexpressing TP in animal models [, , , , ]. This effect is likely due to its anti-angiogenic properties and ability to promote apoptosis in tumor cells.
• Reduce tumor invasion and metastasis: Research indicates that this compound can inhibit the invasion and metastasis of tumor cells, potentially by suppressing matrix metalloproteinase-9 (MMP-9) expression [, ].

Q8: Can this compound be used in the synthesis of other biologically active molecules?

A8: Yes, this compound serves as a valuable building block for synthesizing L-nucleosides, which are important components of antiviral drugs [, , , , , ].

Q9: What is the significance of oligonucleotides containing this compound?

A9: Oligonucleotides composed of this compound (also known as enantio-DNA) are resistant to degradation by certain nucleases [, , , ]. This property makes them potentially useful as antisense agents and tools for studying protein-DNA interactions [, , , ].